2-chloro-N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)benzamide

• IUPAC Name: 2-chloro-N-cyclohexyl-N-[(2-oxo-1H-quinolin-3-yl)methyl]benzamide
• InChI: InChI=1S/C23H23ClN2O2/c24-20-12-6-5-11-19(20)23(28)26(18-9-2-1-3-10-18)15-17-14-16-8-4-7-13-21(16)25-22(17)27/h4-8,11-14,18H,1-3,9-10,15H2,(H,25,27)
• InChI Key: OCAQUYMUHYYUIV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N(CC2=CC3=CC=CC=C3NC2=O)C(=O)C4=CC=CC=C4Cl
• Molecular Formula: C23H23ClN2O2
• Molecular Weight: 394.9 g/mol

Description

The compound “2-chloro-N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)benzamide” is a benzamide derivative. Benzamides are a class of compounds containing a benzoyl group (C6H5C=O) attached to an amide group (-NH2).

Synthesis Analysis

While the specific synthesis process for this compound is not available, benzamides can generally be synthesized through the direct condensation of carboxylic acids and amines. In the case of this compound, the carboxylic acid would be 2-chlorobenzoic acid and the amine would be N-cyclohexyl-N-((2-hydroxyquinolin-3-yl)methyl)amine.

Molecular Structure Analysis

The molecular structure of this compound would consist of a benzamide core with a cyclohexyl group and a 2-hydroxyquinolin-3-yl group attached to the nitrogen atom of the amide group.

Future Directions

The future research directions for this compound could include exploring its potential pharmaceutical and biological activities, as well as developing more efficient synthesis methods.